Cas no 18206-97-8 (1-Octacosanol,1-acetate)

1-Octacosanol,1-acetate structure
1-Octacosanol,1-acetate structure
Product Name:1-Octacosanol,1-acetate
CAS No:18206-97-8
MF:C30H60O2
MW:452.796210289001
CID:228132
PubChem ID:176972
Update Time:2025-04-19

1-Octacosanol,1-acetate Chemical and Physical Properties

Names and Identifiers

    • 1-Octacosanol,1-acetate
    • octacosyl acetate
    • 1-Octacosanol acetate
    • n-Octacosyl acetate
    • octacosanyl acetate
    • 1-Octacosanol, 1-acetate
    • SCHEMBL12818093
    • 18206-97-8
    • HNZKNOLXYOCLIC-UHFFFAOYSA-N
    • DTXSID20939520
    • Inchi: 1S/C30H60O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-32-30(2)31/h3-29H2,1-2H3
    • InChI Key: HNZKNOLXYOCLIC-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)CCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 452.4596
  • Monoisotopic Mass: 452.459
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 28
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.858
  • Boiling Point: 424.2°C at 760 mmHg
  • Flash Point: 187.6°C
  • Refractive Index: 1.454
  • PSA: 26.3
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